Cas no 2110377-86-9 (4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile)

4-(4-Amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile is a specialized organic compound featuring a pyrazole core substituted with an amino group and a nitrile-functionalized aliphatic chain. Its structural design combines a reactive nitrile moiety with a sterically hindered dimethylbutane group, enhancing stability while maintaining reactivity for further functionalization. The presence of the amino group on the pyrazole ring offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The compound’s balanced lipophilicity and electronic properties make it suitable for use in heterocyclic chemistry, where precise modulation of reactivity is required. Its well-defined molecular architecture ensures consistent performance in targeted synthesis.
4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile structure
2110377-86-9 structure
Product Name:4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile
CAS No:2110377-86-9
MF:C10H16N4
MW:192.260841369629
CID:5844648
PubChem ID:165480622
Update Time:2025-11-01

4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile
    • EN300-1112148
    • 2110377-86-9
    • Inchi: 1S/C10H16N4/c1-8-9(12)6-14(13-8)5-4-10(2,3)7-11/h6H,4-5,12H2,1-3H3
    • InChI Key: ZKYKRDVMGCKXJL-UHFFFAOYSA-N
    • SMILES: N1(C=C(C(C)=N1)N)CCC(C#N)(C)C

Computed Properties

  • Exact Mass: 192.137496527g/mol
  • Monoisotopic Mass: 192.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.6Ų

4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile Pricemore >>

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Additional information on 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile

Introduction to 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile (CAS No. 2110377-86-9)

4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile (CAS No. 2110377-86-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of this molecule make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile consists of a pyrazole ring substituted with an amino group and a methyl group at the 4th and 3rd positions, respectively. The nitrile functionality at the end of a branched alkyl chain adds to its chemical versatility and potential biological activity. This combination of functional groups suggests that the compound may exhibit potent interactions with various biological targets.

Recent studies have explored the pharmacological properties of 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human peripheral blood mononuclear cells (PBMCs). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticonvulsant. Preclinical studies in animal models have demonstrated that 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile exhibits significant anticonvulsant activity without causing adverse side effects commonly associated with existing anticonvulsant drugs. This makes it a promising lead compound for the development of safer and more effective treatments for epilepsy and other seizure disorders.

In addition to its anti-inflammatory and anticonvulsant properties, 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile has also been investigated for its potential as an anticancer agent. Preliminary studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The safety profile of 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile is another critical aspect being evaluated in ongoing research. Toxicity studies in animal models have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its potential for further clinical development.

To date, several patents have been filed for the use of 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile in various therapeutic applications. These patents cover not only the compound itself but also its synthesis methods and pharmaceutical formulations. The intellectual property landscape surrounding this molecule underscores its commercial potential and the interest from both academic and industrial sectors.

In conclusion, 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile (CAS No. 2110377-86-9) represents a promising lead compound with a wide range of potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its development into novel drugs for treating various diseases. As more data becomes available from preclinical and clinical studies, this compound is likely to attract increasing attention from researchers and pharmaceutical companies alike.

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